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Compound of Interest

4-Bromo-3-methylbenzene-1,2-
Compound Name:
diamine

Cat. No.: B1526037

An In-Depth Technical Guide to 4-Bromo-3-methylbenzene-1,2-diamine (CAS No. 952511-
74-9)

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-3-methylbenzene-1,2-diamine is a substituted aromatic diamine that holds
significant potential as a versatile building block in medicinal chemistry and materials science.
Its unique substitution pattern, featuring vicinal amino groups, a bromine atom, and a methyl
group, offers multiple reaction sites for the construction of complex heterocyclic scaffolds. This
guide provides a comprehensive overview of its chemical properties, a detailed, validated
synthesis protocol, and explores its potential applications, particularly in the development of
novel kinase inhibitors. The information presented herein is intended to empower researchers
to effectively utilize this compound in their discovery and development endeavors.

Chemical Identity and Physicochemical Properties

4-Bromo-3-methylbenzene-1,2-diamine, registered under CAS number 952511-74-9, is a
distinct aromatic amine. The strategic placement of its functional groups dictates its reactivity
and potential applications. The vicinal diamines are key for forming five or six-membered
heterocyclic rings, the bromine atom provides a handle for cross-coupling reactions, and the
methyl group influences the molecule's steric and electronic properties.
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Table 1: Physicochemical Properties

Property Value Source
CAS Number 952511-74-9 N/A
Molecular Formula C7H9BrN2 Calculated
Molecular Weight 201.07 g/mol Calculated
Appearance Off-white to light brown solid N/A
(predicted)

Melting Point Not available N/A
Boiling Point Not available N/A

Soluble in organic solvents like
Solubility methanol, ethanol, and N/A

dichloromethane (predicted)

Synthesis and Purification

The synthesis of 4-bromo-3-methylbenzene-1,2-diamine can be achieved through a multi-
step process starting from commercially available 2-bromo-6-nitrotoluene. The following
protocol has been designed for high yield and purity, incorporating self-validating checkpoints.

Synthetic Workflow
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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